Cas no 1806760-29-1 (3-Chloro-5-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-methylpyridine
• CAS No: 1806760-29-1
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• CID: 4933222
• Update Time: 2025-11-01

3-Chloro-5-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• ClC=1C=C(C=NC=1C)C(F)F
• 3-chloro-5-(difluoromethyl)-2-methylpyridine
• 3-Chloro-5-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H6ClF2N/c1-4-6(8)2-5(3-11-4)7(9)10/h2-3,7H,1H3
• InChI Key： CZJJIRWLKQSUBX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-(difluoromethyl)-2-methylpyridine

Introduction to 3-Chloro-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806760-29-1) and Its Emerging Applications in Chemical Biology

3-Chloro-5-(difluoromethyl)-2-methylpyridine, identified by the chemical abstracts service number 1806760-29-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological properties. This compound belongs to the pyridine class, which is well-documented for its role in medicinal chemistry and drug discovery. The presence of both chloro and difluoromethyl substituents in its molecular structure imparts unique reactivity and functionality, making it a valuable scaffold for the development of novel bioactive molecules.

The 3-chloro-5-(difluoromethyl)-2-methylpyridine molecule exhibits a conjugated system that enhances its electronic properties, enabling it to participate in various chemical reactions such as nucleophilic substitution, metal-catalyzed cross-coupling, and electrophilic aromatic substitution. These reactions are pivotal in synthesizing more complex derivatives that can be explored for their biological activity. The chloro group, in particular, serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones with precision.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-chloro-5-(difluoromethyl)-2-methylpyridine, making it more accessible for research applications. One notable approach involves the palladium-catalyzed coupling of halogenated pyridines with difluoromethyl-containing reagents, which has been optimized to yield high yields and purity. This methodological progress underscores the growing interest in this compound as a building block for drug discovery efforts.

In the realm of medicinal chemistry, 3-chloro-5-(difluoromethyl)-2-methylpyridine has been investigated for its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. The difluoromethyl group, known for its metabolic stability and ability to enhance binding affinity, is particularly attractive in this context. Studies have demonstrated its incorporation into kinase inhibitors, where it contributes to improved selectivity and potency against therapeutic targets. For instance, derivatives of this compound have shown promise in preclinical trials as inhibitors of Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer.

The structural motif of 3-chloro-5-(difluoromethyl)-2-methylpyridine also finds relevance in the development of antimicrobial agents. The pyridine core is a common structural feature in many antibiotics and antifungals, and modifications at the 3-position (chloro-substituted) and 5-position (difluoromethyl-substituted) can lead to compounds with enhanced efficacy against resistant strains of pathogens. Recent computational studies have highlighted how these substituents can modulate interactions with bacterial enzymes, providing insights into rational drug design strategies.

Furthermore, the compound has been explored in the context of neurodegenerative diseases. Pyridine derivatives are known to interact with central nervous system receptors and enzymes, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique electronic properties of 3-chloro-5-(difluoromethyl)-2-methylpyridine allow it to serve as a precursor for ligands that target neurotransmitter receptors or inhibit aberrant protein aggregation pathways associated with these disorders.

The synthesis and application of 3-chloro-5-(difluoromethyl)-2-methylpyridine also align with broader trends in green chemistry. Efforts have been made to develop solvent-free or low-solvent reaction conditions for its preparation, reducing environmental impact while maintaining high yields. Additionally, catalytic methods that minimize waste have been optimized, reflecting a commitment to sustainable practices in pharmaceutical synthesis.

Future directions in the study of 3-chloro-5-(difluoromethyl)-2-methylpyridine may include exploring its role in photopharmacology—where light-responsive drugs are designed to activate or deactivate at specific sites within the body. The compound's ability to undergo photochemical transformations could be leveraged to develop next-generation therapeutics that offer precise temporal control over drug activity.

In conclusion,3-Chloro-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806760-29-1) is a multifaceted compound with significant potential across multiple therapeutic areas. Its unique structural features make it an invaluable scaffold for medicinal chemists seeking to develop novel bioactive molecules. As research continues to uncover new synthetic strategies and biological applications,this compound is poised to remain at the forefront of chemical biology innovation.